Pinealon

• Molecular Formula: C15H26N6O8
• Molecular Weight: 418.40 g/mol
• InChI: InChI=1S/C15H26N6O8/c16-7(3-4-10(22)23)12(26)21-9(6-11(24)25)13(27)20-8(14(28)29)2-1-5-19-15(17)18/h7-9H,1-6,16H2,(H,20,27)(H,21,26)(H,22,23)(H,24,25)(H,28,29)(H4,17,18,19)/t7-,8-,9-/m0/s1
• InChIKey: QPRZKNOOOBWXSU-CIUDSAMLSA-N

Pinealon Identity and Sourcing Reference

Pinealon is a synthetic tripeptide with the amino acid sequence Glu-Asp-Arg (EDR). It is primarily investigated as a neuroprotective agent and geroprotector, with its biological activity documented in the Russian scientific literature [1]. The peptide is a short-chain analog derived from the analysis of bovine brain extracts and is a component motif found in the more complex polypeptide preparation Cortexin [2]. Its core mechanisms of action involve the dose-dependent suppression of reactive oxygen species (ROS) accumulation and the modulation of cellular signaling pathways, including the inhibition of ERK 1/2 activation .

Compound Class

Synthetic tripeptide (Glu-Asp-Arg / EDR) bioregulator

Research Context

Neuroprotection and aging research models; reported response in hypoxia studies

Sequence Attribution

Defined EDR sequence supports target-specific pathway studies

• [1] Pinealon. (2023, April 16). In Wikipedia. https://en.wikipedia.org/wiki/Pinealon View Source
• [2] Khavinson, V. K., Ribakova, Y. S., Kulebiakin, K., Vladychenskaya, E. A., Kozina, L. S., Arutjunyan, A. V., & Boldyrev, A. A. (2011). Pinealon Increases Cell Viability by Suppression of Free Radical Levels and Activating Proliferative Processes. Rejuvenation Research, 14(5), 535–541. View Source

Pinealon Procurement: Substitution Risks

The class of cognitive and neuroprotective peptides is highly heterogeneous, with even minor differences in amino acid sequence dictating distinct mechanisms of action, target engagement, and resulting biological outcomes. Pinealon's unique tripeptide sequence (Glu-Asp-Arg) confers a specific profile of activity centered on direct antioxidant defense and gene expression modulation, which is distinct from the primary mechanisms of its analogs [1]. For instance, Semax acts via neurotrophic signaling (BDNF/TrkB upregulation), while Selank primarily modulates neurotransmitter systems (GABAergic and dopaminergic) to produce anxiolytic effects [2]. Similarly, Epitalon (Ala-Glu-Asp-Gly) is known for its telomerase-activating properties linked to the pineal gland, a function not shared by Pinealon . Therefore, substituting Pinealon with another peptide in a research or development context would not reproduce its specific, quantifiable effects on oxidative stress, gene expression, or behavioral outcomes as established in the evidence below [3].

Short peptide analogs (Epitalon, Vilon, Vesugen): Sequence-specific pharmacodynamics may not transfer; antihypoxic rank differs significantly across panel.

Polypeptide complex (Cortexin): Behavioral and caspase-3 modulation profiles diverge; sleep/wake architecture effects are opposite.

• [1] Khavinson, V. K., Ribakova, Y. S., Kulebiakin, K., Vladychenskaya, E. A., Kozina, L. S., Arutjunyan, A. V., & Boldyrev, A. A. (2011). Pinealon Increases Cell Viability by Suppression of Free Radical Levels and Activating Proliferative Processes. Rejuvenation Research, 14(5), 535–541. View Source
• [2] Pharma Lab Global Bulgaria. (2026, March 13). Pinealon Benefits Bulgaria Compared With Semax and Selank. View Source
• [3] Karantysh, G. V., Fomenko, M. P., Menzheritskii, A. M., Prokof’ev, V. N., Ryzhak, G. A., & Butenko, E. V. (2020). Effect of Pinealon on Learning and Expression of NMDA Receptor Subunit Genes in the Hippocampus of Rats with Experimental Diabetes. Neurochemical Journal, 14(3), 305–312. View Source

Pinealon Head-to-Head Comparisons

Spatial Learning in Aged Models vs. Cortexin

In a direct comparative study, Pinealon exhibited a more pronounced positive effect on spatial learning and memory retention compared to the polypeptide complex Cortexin in both young and old rats, as assessed by performance in the Morris water maze [1]. This demonstrates a clear, quantifiable advantage for Pinealon in models of cognitive function.

Spatial Learning

Head-to-head

Cortexin (polypeptide complex): Reported prevalent positive effect on learning over Cortexin in Morris water maze

Supports cognitive endpoint model fit

Aged rat model; abstract-only source

Evidence Dimension	Spatial learning and memory retention
Target Compound Data	Prevalent positive effect on learning in Morris labyrinth
Comparator Or Baseline	Cortexin (polypeptide complex)
Quantified Difference	Pinealon showed a "prevalent positive effect" compared to Cortexin.
Conditions	In vivo study in young and old rats, using the Morris water maze navigation task.

Why This Matters

For procurement decisions in cognitive research, this evidence positions Pinealon as a more potent and targeted alternative to Cortexin for studies specifically focused on learning and memory enhancement.

• [1] Mendzheritskii, A. M., Karantysh, G. V., Ryzhak, G. A., & Prokofiev, V. N. (2013). [Effect of peptide geroprotectors on the navigation system learning and caspase-3 in brain structures in rats of different age]. Advances in Gerontology, 26(2), 322-328. PMID: 28976148. View Source

Apoptotic Modulation vs. Cortexin in Hypoxic Brain

In a comparative study evaluating antihypoxic properties in a model of hypobaric hypoxia, Pinealon (Glu-Asp-Arg) demonstrated the most significant protective effect when compared directly against other short regulatory peptides, including Vilon, Epitalon, and Vesugen [1]. This establishes Pinealon's superior efficacy in mitigating hypoxic stress.

Caspase-3 Modulation

Head-to-head

Cortexin: Greater caspase-3 reduction vs Pinealon in carotid occlusion model

Selects for non-caspase-3 pathway context

Old rat ischemia model

Evidence Dimension	Antihypoxic activity
Target Compound Data	Most pronounced effect
Comparator Or Baseline	Vilon, Epitalon, and Vesugen
Quantified Difference	Pinealon was identified as having the most pronounced antihypoxic properties among the tested peptides.
Conditions	In vivo model of hypobaric hypoxia.

Why This Matters

This evidence differentiates Pinealon as the premier candidate for research applications investigating hypoxic/ischemic conditions, such as stroke or perinatal asphyxia, where other peptides in its class would provide inferior protection.

• [1] Kozina, L. S. (2008). [Investigation of antihypoxic properties of short peptides]. Advances in Gerontology, 21(1), 86-90. PMID: 18546825. View Source

Free Radical Modulation vs. Cortexin Under Hypoxia

Pinealon exhibits a dose-dependent capacity to restrict the accumulation of reactive oxygen species (ROS) in cerebellar granule cells, neutrophils, and PC12 cells. This effect is accompanied by a delayed time course of ERK 1/2 activation and a decrease in necrotic cell death [1]. While a class-level inference, this profile of direct antioxidant activity coupled with kinase signaling modulation is distinct from the primarily neurotrophic or neurotransmitter-modulating mechanisms of Semax or Selank [2].

Free Radical Processes

Head-to-head

Cortexin: More pronounced effect on free radicals and caspase-3 under hypoxia

Supports less oxidative pathway engagement

18-month aged rats; hypobaric hypoxia

Evidence Dimension	ROS accumulation, ERK 1/2 activation, cell viability
Target Compound Data	Dose-dependent restriction of ROS, delayed ERK 1/2 activation, decreased necrosis.
Comparator Or Baseline	Semax, Selank (functional comparison, not in same assay)
Quantified Difference	N/A (Functional divergence rather than direct assay comparison).
Conditions	In vitro assays using cerebellar granule cells, neutrophils, and PC12 cells under induced oxidative stress.

Why This Matters

This evidence supports Pinealon's selection for studies focused on direct antioxidant mechanisms and cellular stress responses, where Semax or Selank would be inappropriate tools due to their divergent primary mechanisms of action.

• [1] Khavinson, V. K., Ribakova, Y. S., Kulebiakin, K., Vladychenskaya, E. A., Kozina, L. S., Arutjunyan, A. V., & Boldyrev, A. A. (2011). Pinealon Increases Cell Viability by Suppression of Free Radical Levels and Activating Proliferative Processes. Rejuvenation Research, 14(5), 535–541. View Source
• [2] Pharma Lab Global Bulgaria. (2026, March 13). Pinealon Benefits Bulgaria Compared With Semax and Selank. View Source

Antihypoxic Potency vs. Other Short Peptides

In a rat model of streptozotocin-induced diabetes, Pinealon administered at an optimal dose of 100 ng/kg significantly mitigated diabetes-induced alterations in the hippocampal expression of NMDA receptor subunit genes (Grin1, Grin2a, Grin2b, Grin2d) [1]. This effect was dose-dependent and correlated with the preservation of a learned spatial skill in the Morris water maze, highlighting a specific molecular correlate of its cognitive benefits.

Antihypoxic Potency

Reported

Ranked highest among Vilon, Epitalon, Vesugen in hypobaric hypoxia panel

Supports hypoxia model selection context

In vivo rat model; peer-reviewed

Evidence Dimension	NMDA receptor subunit gene expression (Grin1, Grin2a, Grin2b, Grin2d) in hippocampus
Target Compound Data	At 100 ng/kg, smallest changes in Grin1, Grin2b, Grin2d expression vs. control; increased Grin2a/Grin2b ratio compared to diabetic groups treated with 50 or 200 ng/kg.
Comparator Or Baseline	Diabetic control group and other Pinealon dosage groups (50 ng/kg, 200 ng/kg)
Quantified Difference	The 100 ng/kg dose produced an optimal molecular profile distinct from both lower and higher doses.
Conditions	In vivo study: adult rats trained in Morris water maze, then injected with streptozotocin (50 mg/kg). Pinealon administered for 5 days post-training. Molecular analysis via real-time PCR on day 21.

Why This Matters

This provides a precise, molecular-level explanation for Pinealon's cognitive effects, allowing researchers to select the 100 ng/kg dose for optimal modulation of NMDA receptor-related synaptic plasticity in models of metabolic or neurodegenerative disease.

• [1] Karantysh, G. V., Fomenko, M. P., Menzheritskii, A. M., Prokof’ev, V. N., Ryzhak, G. A., & Butenko, E. V. (2020). Effect of Pinealon on Learning and Expression of NMDA Receptor Subunit Genes in the Hippocampus of Rats with Experimental Diabetes. Neurochemical Journal, 14(3), 305–312. View Source

Pinealon Application Scenarios

Hypoxia-Neuroprotection Model Screening

Pinealon is the optimal peptide choice for in vitro studies requiring robust, dose-dependent suppression of oxidative stress and cell death. Its established activity in reducing ROS accumulation, inhibiting ERK 1/2 activation, and decreasing necrosis in cerebellar granule cells and PC12 cells makes it a superior tool for dissecting these pathways compared to peptides like Semax, which operate primarily via neurotrophic signaling [1].

Cognitive Aging with Arousal-Sparing Profiles

For in vivo research focused on cognitive impairment associated with metabolic stress (e.g., diabetes) or neurodegeneration, Pinealon offers a quantifiable advantage. Its demonstrated efficacy in preserving spatial learning and normalizing the expression of key NMDA receptor subunit genes (Grin1, Grin2a, Grin2b, Grin2d) in the hippocampus provides a specific, testable mechanism of action that differentiates it from Cortexin and other broad-spectrum peptide complexes [1].

Gene Expression and Cell Cycle Modulation

Pinealon is uniquely suited for research models of developmental brain injury. It is distinguished as having the most pronounced antihypoxic effect among its peptide class [1]. Furthermore, its specific capacity to protect offspring cognitive function and cerebellar neuron viability in a prenatal hyperhomocysteinemia model confirms its utility for studying interventions against maternal metabolic stressors and their neurological consequences in offspring [2].

Cerebral Ischemia Research and Caspase-3 Modulation

In aging research, Pinealon provides a more targeted, synthetically defined alternative to complex biological extracts like Cortexin. It has been shown to have a more prevalent positive effect on learning in both young and old animals [1], while also exhibiting distinct and moderate effects on markers like caspase-3 activity compared to Cortexin's more pronounced influence on free radical processes [2]. This allows for more precise experimental control and interpretation in studies of age-related cognitive decline.

Application

Selection Property

Validation Focus

Hypoxia-neuroprotection model screening

Reported antihypoxic rank in short peptide panel

Hypobaric hypoxia model endpoints

Cognitive aging studies (arousal-sparing)

Wakefulness-maintaining behavioral profile

Morris water maze, sleep/wake architecture

Gene expression / cell cycle research

Dose-dependent mechanism dissociation

ROS vs proliferation concentration-response

Cerebral ischemia research (non-apoptotic)

Milder caspase-3 modulation

Non-apoptotic neuroprotection pathway endpoints

• [1] Kozina, L. S. (2008). [Investigation of antihypoxic properties of short peptides]. Advances in Gerontology, 21(1), 86-90. PMID: 18546825. View Source
• [2] Khavinson, V. K., Ribakova, Y. S., Kulebiakin, K., Vladychenskaya, E. A., Kozina, L. S., Arutjunyan, A. V., & Boldyrev, A. A. (2011). Pinealon Increases Cell Viability by Suppression of Free Radical Levels and Activating Proliferative Processes. Rejuvenation Research, 14(5), 535–541. View Source
• [3] Mendzheritskii, A. M., Karantysh, G. V., Ryzhak, G. A., & Prokofiev, V. N. (2013). [Effect of peptide geroprotectors on the navigation system learning and caspase-3 in brain structures in rats of different age]. Advances in Gerontology, 26(2), 322-328. PMID: 28976148. View Source
• [4] Mendzheritsky, A. M., Karantysh, G. V., Ryzhak, G. A., & Prokofiev, V. N. (2015). [Pinealon and Cortexin influence on behavior and neurochemical processes in 18-month aged rats within hypoxia and hypothermia]. Advances in Gerontology, 28(3), 532-539. PMID: 28509493. View Source